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Compound of Interest

Compound Name: Fmoc-NH-PEG12-CH2CH2COOH

Cat. No.: B2533124 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents is a critical component of laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step procedures for the safe

disposal of Fmoc-NH-PEG12-CH2CH2COOH, ensuring compliance and minimizing risk.

I. Chemical and Hazard Profile
Fmoc-NH-PEG12-CH2CH2COOH is a heterobifunctional linker containing a base-labile Fmoc

protecting group, a hydrophilic polyethylene glycol (PEG) spacer, and a carboxylic acid

terminus. While not consistently classified as a hazardous substance under the Globally

Harmonized System (GHS), it is prudent to handle it as a potential irritant.

Quantitative Data Summary:
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Property Value Reference

Molecular Formula C42H65NO16 [1]

Molecular Weight 839.97 g/mol [2]

GHS Classification

Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A)

[1][2]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation

[1][2]

II. Personal Protective Equipment (PPE) and
Handling Precautions
Before handling or disposing of Fmoc-NH-PEG12-CH2CH2COOH, ensure the following

personal protective equipment is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or

aerosols.[2] Avoid contact with skin and eyes.[2]

III. Step-by-Step Disposal Protocol
The recommended disposal method for Fmoc-NH-PEG12-CH2CH2COOH is through a

licensed chemical waste disposal contractor. Do not dispose of this chemical down the drain or

in regular trash.[3]

Experimental Protocol for Waste Collection and Storage:
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Segregation: Designate a specific, clearly labeled waste container for Fmoc-NH-PEG12-
CH2CH2COOH and any materials contaminated with it. Do not mix with other waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

department.

Container Selection: Use a chemically resistant, sealable container (e.g., a high-density

polyethylene bottle or drum) for waste accumulation.

Labeling: Label the waste container with "Hazardous Waste" (or as required by local

regulations), the full chemical name "Fmoc-NH-PEG12-CH2CH2COOH," and the

approximate quantity. Include the accumulation start date.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials, such as strong bases and oxidizing agents.

Workflow for Spillage and Contaminated Material Disposal:
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Spill Occurs

Ensure appropriate PPE is worn

Decontaminate the spill area
with a suitable solvent (e.g., ethanol)

Absorb spill with inert material
(e.g., vermiculite, sand)

Collect absorbed material and
contaminated items (e.g., paper towels)

Place in a labeled, sealed
chemical waste container

Dispose of waste container through
a licensed contractor

Click to download full resolution via product page

Caption: Workflow for handling spills of Fmoc-NH-PEG12-CH2CH2COOH.

IV. Disposal of Empty Containers
Empty containers that previously held Fmoc-NH-PEG12-CH2CH2COOH must be managed

appropriately:

Triple Rinsing: If the container is to be disposed of as non-hazardous waste, it must be

"RCRA empty." This typically involves triple rinsing the container with a suitable solvent (e.g.,

ethanol or acetone).
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Rinsate Collection: The rinsate from the triple rinsing process must be collected and

disposed of as chemical waste, following the protocol described in Section III.

Container Defacing: Before disposal in regular trash (if permitted by your institution), deface

or remove the original chemical label to prevent misidentification.

V. Logical Framework for Disposal Decisions
The decision-making process for the disposal of Fmoc-NH-PEG12-CH2CH2COOH should

follow a clear logical path to ensure safety and compliance.
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Disposal of
Fmoc-NH-PEG12-CH2CH2COOH

Is the material waste?

Is it an empty container?

Yes

Collect in a labeled
hazardous waste container

No

No (product remains)

Triple rinse with a
suitable solvent

Yes

Arrange for pickup by a
licensed waste contractor

Collect rinsate as
hazardous wasteDeface original label

Dispose of container per
institutional guidelines

Disposal Complete
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Caption: Decision tree for the proper disposal of Fmoc-NH-PEG12-CH2CH2COOH and its

containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2533124?utm_src=pdf-body-img
https://www.benchchem.com/product/b2533124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2533124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Fmoc-NH-PEG12-CH2CH2COOH, fostering a culture

of safety and regulatory compliance. Always consult your institution's specific guidelines and

Environmental Health and Safety department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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